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Compound of Interest

Compound Name: RXPA 380

Cat. No.: B12390844

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides general guidance on the disposal of a research-grade
angiotensin-converting enzyme (ACE) inhibitor. A specific Safety Data Sheet (SDS) for RXPA
380 was not publicly available at the time of writing. Researchers must obtain the official SDS
from the vendor and consult with their institution's Environmental Health and Safety (EHS)
department for disposal procedures specific to their location and regulations. The information
provided here is not a substitute for a substance-specific SDS or institutional protocols.

Essential Safety and Logistical Information

As a potent ACE inhibitor, RXPA 380 requires careful handling and disposal to ensure
personnel safety and environmental protection. The primary route of disposal for unused or
waste RXPA 380, in the absence of a specific institutional protocol stating otherwise, is
incineration by a licensed hazardous waste disposal company.

Quantitative Data

Due to the lack of a publicly available SDS for RXPA 380, specific quantitative data on its
physical, chemical, and toxicological properties are not available. The following table should be
populated with information from the official SDS once obtained.
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Property

Value

Reference

Chemical Name

RXPA 380

Tebubio

CAS Number

Data Not Available

SDS Section 3

Molecular Formula

Data Not Available

SDS Section 9

Molecular Weight Data Not Available SDS Section 9
Appearance Data Not Available SDS Section 9
Solubility Data Not Available SDS Section 9
LD50 (Oral) Data Not Available SDS Section 11

LD50 (Dermal)

Data Not Available

SDS Section 11

LC50 (Inhalation)

Data Not Available

SDS Section 11

Persistence and Degradability Data Not Available SDS Section 12

Experimental Protocol: Disposal of Unused RXPA
380

This protocol outlines the general steps for the disposal of unused RXPA 380 in a laboratory
setting. This procedure should be performed in accordance with your institution's specific
hazardous waste management plan.

Materials:

o Personal Protective Equipment (PPE):
o Safety goggles
o Chemical-resistant gloves (e.g., nitrile)
o Laboratory coat

e Chemical fume hood
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e Hazardous waste container (clearly labeled)
e Waste manifest or logbook
Procedure:

o Consult Institutional Guidelines: Before beginning any disposal procedure, review your
institution's chemical hygiene plan and hazardous waste disposal guidelines. Contact your
EHS department for clarification on the appropriate waste stream for potent ACE inhibitors.

o Prepare for Disposal:
o Don the appropriate PPE (safety goggles, chemical-resistant gloves, and a lab coat).

o Perform all manipulations of solid RXPA 380 within a certified chemical fume hood to
prevent inhalation of any dust particles.

» Package for Disposal:

o Carefully place the original container with the unused RXPA 380 into a larger, compatible,
and clearly labeled hazardous waste container.

o If transferring the material, ensure the new container is appropriate for solid chemical
waste and is properly sealed.

o Label the hazardous waste container with the following information:
» "Hazardous Waste"
» "RXPA 380"
= The full chemical name (if known)
» Concentration and quantity
» Date of disposal

= Your name, laboratory, and contact information
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e Documentation:

o Record the disposal of RXPA 380 in your laboratory's chemical inventory and waste
logbook.

o Complete any required hazardous waste manifests as per your institution's procedures.
o Storage and Collection:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

o Arrange for the collection of the hazardous waste by your institution's EHS department or
a licensed hazardous waste disposal contractor.

Spill and Decontamination:

In case of a spill, evacuate the area and prevent others from entering.

o If the spill is small and you are trained to handle it, wear appropriate PPE and clean the area
with an absorbent material.

e Collect all contaminated materials in a sealed, labeled hazardous waste container.
o For large spills, contact your institution's EHS department immediately.

o Decontaminate all surfaces and equipment that may have come into contact with RXPA 380
using a suitable cleaning agent as recommended by your EHS department.

Mandatory Visualization

The following diagram illustrates the decision-making process for the proper disposal of RXPA
380 in a research laboratory setting.
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Caption: Workflow for the safe disposal of RXPA 380.
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 To cite this document: BenchChem. [Proper Disposal of RXPA 380: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390844+#rxpa-380-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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